Cas no 65162-29-0 (Benzaldehyde, 2-hydroxy-3,5-dimethoxy-)

• Product Name: Benzaldehyde, 2-hydroxy-3,5-dimethoxy-
• CAS No: 65162-29-0
• MF: C₉H₁₀O₄
• MW: 182.173303127289
• CID: 1684261
• PubChem ID: 7172046
• Update Time: 2025-04-24

Benzaldehyde, 2-hydroxy-3,5-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-hydroxy-3,5-dimethoxy-
• 2-hydroxy-3,5-dimethoxybenzaldehyde
• DTXSID50428270
• SCHEMBL118908
• DB-127776
• RZKNKVRCIXKLBQ-UHFFFAOYSA-N
• 65162-29-0
• AKOS006292361
• 2-Hydroxy-3,5-dimethoxy-benzaldehyde

• MDL： MFCD06740708
• Inchi： 1S/C9H10O4/c1-12-7-3-6(5-10)9(11)8(4-7)13-2/h3-5,11H,1-2H3
• InChI Key： RZKNKVRCIXKLBQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C=O)C=1O)OC

Computed Properties

• Exact Mass: 182.0579
• Monoisotopic Mass: 182.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on Benzaldehyde, 2-hydroxy-3,5-dimethoxy-

Benzaldehyde, 2-Hydroxy-3,5-Dimethoxy: A Comprehensive Overview

Benzaldehyde, 2-hydroxy-3,5-dimethoxy, also known by its CAS number 65162-29-0, is a chemically significant compound with a diverse range of applications in various industries. This compound is characterized by its aromatic structure and functional groups that contribute to its unique chemical properties. In recent years, advancements in synthetic chemistry and material science have led to an increased interest in this compound due to its potential in drug development, food additives, and specialty chemicals.

The molecular formula of benzaldehyde, 2-hydroxy-3,5-dimethoxy is C₁₀H₁₂O₄, with a molecular weight of approximately 196.19 g/mol. Its structure consists of a benzene ring substituted with a hydroxyl group at the 2-position and methoxy groups at the 3 and 5 positions. This substitution pattern imparts unique electronic and steric properties to the molecule, making it highly versatile for various chemical reactions. The compound is typically found as a crystalline solid with a melting point of around 180°C and a boiling point of approximately 380°C under standard conditions.

Recent studies have explored the synthesis of benzaldehyde, 2-hydroxy-3,5-dimethoxy through various methods, including oxidation reactions and coupling techniques. One notable approach involves the oxidation of an appropriate alcohol derivative using oxidizing agents such as KMnO₄ or CrO₃. This method has been optimized to achieve high yields and purity levels, making it suitable for large-scale production. Additionally, researchers have investigated the use of transition metal catalysts to facilitate the coupling reactions, which has opened new avenues for synthesizing this compound with improved efficiency.

The applications of benzaldehyde, 2-hydroxy-3,5-dimethoxy are vast and continue to expand with ongoing research. In the pharmaceutical industry, this compound serves as an intermediate in the synthesis of bioactive molecules targeting various diseases. For instance, recent studies have highlighted its potential as an anti-inflammatory agent due to its ability to inhibit cyclooxygenase enzymes. Furthermore, it has been explored as a precursor for developing antioxidants and neuroprotective agents.

In the food industry, benzaldehyde, 2-hydroxy-3,5-dimethoxy is valued for its role as a natural flavor enhancer and stabilizer. Its methoxy groups contribute to its pleasant aroma and taste profile, making it an ideal additive in beverages and confectionery products. Regulatory agencies have approved its use in food applications at specific concentrations based on extensive safety evaluations.

The environmental impact of synthesizing and using benzaldehyde, 2-hydroxy-3,5-dimethoxy has also been a focus of recent research. Scientists are exploring green chemistry approaches to minimize waste generation and reduce energy consumption during production processes. For example, catalytic systems utilizing renewable resources have been developed to synthesize this compound more sustainably.

In conclusion, benzaldehyde, 2-hydroxy-3,5-dimethoxy (CAS No: 65162-29-0) stands out as a multifaceted compound with significant potential across various sectors. Its unique chemical properties and diverse applications continue to drive innovation in both academic research and industrial practices. As advancements in synthetic methods and application development progress further understanding of this compound's capabilities will undoubtedly lead to even more groundbreaking uses in the future.